

# bromperidol decanoate injection site reactions management

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Bromperidol

CAS No.: 10457-90-6

Cat. No.: S522148

Get Quote

## Bromperidol Decanoate: Key Characteristics at a Glance

The following table summarizes core information about **Bromperidol** decanoate relevant for drug development professionals [1] [2] [3]:

Characteristic	Details
Drug Class	First-Generation Antipsychotic (FGA) / Typical Antipsychotic [2] [3]
Formulation	Long-Acting Injectable (LAI) / Depot in sesame oil [2] [4]
Primary Targets	D2 receptor antagonist [3]
Approval Status	Not approved in the US; licensed in several EU countries (e.g., Belgium, Germany, Italy, Netherlands) [1] [2]
Common Dosage	40–300 mg, typically administered every 4 weeks [2] [3]

| Pharmacokinetics | -  $T_{max}$ : 3–9 days

- **Half-life (multiple):** 21–25 days
- **logP:** 7.9 [4] |

## Comparative Efficacy and Acceptability Data

Understanding **Bromperidol**'s profile relative to other agents is crucial. The following table synthesizes findings from a Cochrane systematic review, which is based on limited, older trial data (4 RCTs, total n=117) [5] [1].

Comparison	Key Outcomes (from Cochrane Review)
------------	-------------------------------------


| **vs. Placebo** | - **Leaving the study early:** No significant difference found in one small study (n=20, RR 0.4, CI 0.1 to 1.6).

- **Adverse Effects:** No clear differences for specific events like akathisia or weight gain, though evidence was of low quality [1]. | | **vs. Other Depots (Fluphenazine/Haloperidol decanoate)** | - **Relapse:** Significantly higher relapse rate with **Bromperidol** (n=77, RR 3.92, CI 1.05 to 14.60).
- **Leaving the study early:** Participants left the **Bromperidol** group more frequently (n=97, RR 2.17, CI 1.00 to 4.73).
- **Need for additional antipsychotics:** A non-significant trend favoring other depots (n=77, RR 1.72, CI 0.7 to 4.2).
- **Movement disorders & Anticholinergic use:** No clear differences between groups [1]. |

## Suggested Administration Protocol

An open-label trial provides some insight into a potential administration regimen, though specific injection site techniques (e.g., Z-track, muscle selection) were not detailed in the available search results [6].

## Bromperidol Decanoate Dosing Workflow



[Click to download full resolution via product page](#)

## General Adverse Effect Profile

While data on injection site reactions is absent from the search results, the general adverse effects of **Bromperidol** are consistent with its class and are important for a comprehensive safety profile [7].

- **Extrapyramidal Symptoms (EPS):** A significant concern, including **tremors, rigidity, bradykinesia, and tardive dyskinesia** [7].
- **Sedation:** A commonly reported effect, particularly at treatment initiation [7].

- **Metabolic & Endocrine:** Can cause **weight gain** and **hyperprolactinemia**, potentially leading to menstrual disturbances and sexual dysfunction [7].
- **Anticholinergic Effects:** Includes **dry mouth, blurred vision, constipation, and urinary retention** [7].
- **Cardiovascular Effects:** May cause **orthostatic hypotension** and **QT prolongation**, necessitating monitoring in patients with cardiac risk factors [7].
- **Serious but Rare Events: Neuroleptic malignant syndrome (NMS)** is a potentially life-threatening condition requiring immediate medical attention [7].

## Gaps in Literature and Future Research

The available data for **Bromperidol** decanoate has notable limitations that are important to contextualize your work [5] [1]:

- **Evidence Base:** Relies on a very small number of older, poorly reported randomised controlled trials.
- **Specific Tolerability Data:** The search results **do not contain specific information on the frequency or management of injection site reactions** (e.g., pain, nodules, erythema). This is a critical gap for your troubleshooting guide.
- **Comparative Evidence:** The Cochrane review concludes that **Bromperidol** decanoate may be less valuable than fluphenazine or haloperidol decanoate, and that well-conducted trials are urgently needed [5] [1].

### *Need Custom Synthesis?*

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. Bromperidol decanoate (depot) for schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
2. Practical Guidance for the Use of Long-Acting Injectable ... [pmc.ncbi.nlm.nih.gov]
3. Bromperidol - an overview | ScienceDirect Topics [sciencedirect.com]
4. Fluphenazine [en.wikipedia.org]
5. Depot bromperidol decanoate for schizophrenia [pubmed.ncbi.nlm.nih.gov]

6. [Bromperidol decanoate in the residual phase ... [pubmed.ncbi.nlm.nih.gov]

7. What are the side effects of Bromperidol? [synapse.patsnap.com]

To cite this document: Smolecule. [bromperidol decanoate injection site reactions management].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b522148#bromperidol-decanoate-injection-site-reactions-management>]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)